Cas no 170099-04-4 (2(1H)-Quinoxalinone,7-fluoro-3,4-dihydro-6-methyl-)

• Product Name: 2(1H)-Quinoxalinone,7-fluoro-3,4-dihydro-6-methyl-
• CAS No: 170099-04-4
• MF: C₉H₉FN₂O
• MW: 180.178965330124
• CID: 111292
• PubChem ID: 10419769
• Update Time: 2025-04-18

2(1H)-Quinoxalinone,7-fluoro-3,4-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,7-fluoro-3,4-dihydro-6-methyl-
• 7-FLUORO-6-METHYL-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
• 2(1H)-Quinoxalinone,7-fluoro-3,4-dihydro-6-methyl-(9CI)
• 7-fluoro-6-methyl-3,4-dihydro-1H-quinoxalin-2-one
• 7-fluoro-6-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• 7-Fluoro-3,4-dihydro-6-methylquinoxaline-2(1H)-one
• 170099-04-4
• SCHEMBL7779719
• BPJHVOVVGNUGJK-UHFFFAOYSA-N
• 7-Fluoro-3,4-dihydro-6-methyl-2(1H)-quinoxalinone
• DTXSID001235072
• DB-269076
• 2(1H)-Quinoxalinone, 7-fluoro-3,4-dihydro-6-methyl-

• Inchi： 1S/C9H9FN2O/c1-5-2-7-8(3-6(5)10)12-9(13)4-11-7/h2-3,11H,4H2,1H3,(H,12,13)
• InChI Key： BPJHVOVVGNUGJK-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C=C1C)NCC(N2)=O

Computed Properties

• Exact Mass: 180.06989108g/mol
• Monoisotopic Mass: 180.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1Ų